Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylate
Overview
Description
“Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylate” is a chemical compound. It’s a derivative of imidazo[1,2-a]pyrimidines, which are known for their wide variety of biological activities, including antimicrobial properties .
Synthesis Analysis
The synthesis of this compound involves condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux . This process leads to the generation of hydrazone derivatives in 80-92% yield . The synthesis of carbohydrazide was accomplished in six steps from commercially available 2-amino pyrimidine .
Molecular Structure Analysis
The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass and IR spectral data .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux .
Scientific Research Applications
Synthesis Techniques
Biginelli-Compound Derivatives Synthesis : Research into the reactions of Biginelli-compound derivatives revealed methods for synthesizing various heterocyclic compounds, demonstrating the chemical versatility of tetrahydropyrimidine carboxylic acid derivatives. These findings expand the toolbox for creating structurally diverse molecules for further biological evaluation (Kappe & Roschger, 1989).
Tetrahydroimidazo Pyrimidine-6-carboxylate Derivatives : A novel synthesis method involving ionic liquids has been reported for the production of tetrahydroimidazo pyrimidine-6-carboxylate derivatives. This method provides advantages such as short reaction times and high yields, highlighting the compound's potential in facilitating efficient synthesis processes (Thorat et al., 2013).
Biological Activities
Antibacterial Activity : Some derivatives of Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide have shown excellent antibacterial activity. This suggests their potential as a basis for developing new antimicrobial agents to address drug-resistant infections (Kethireddy et al., 2015).
Synthesis of α-Aminopyrrole Derivatives : A study on the synthesis of methyl 5-aminopyrrole-3-carboxylates from 4-methyleneisoxazol-3-ones presents a pathway to create pyrrolo[1,2-a]pyrimidine-7-carboxylates. These compounds could serve as intermediates for developing novel organic molecules with potential biological activities (Galenko et al., 2019).
Cancer Cell Line Activity : Novel tetrahydroimidazo[1,2-a]pyrimidine derivatives have been synthesized and shown significant activity against certain cancer cell lines. This underscores the potential of these compounds in cancer research and treatment development (Rani et al., 2017).
properties
IUPAC Name |
methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c1-13-7(12)6-5-11-4-2-3-9-8(11)10-6/h5H,2-4H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGIVEMBSTKWGRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN2CCCNC2=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.